Cas no 1024231-03-5 ((4-(3-Chloro-5-(trifluoromethyl)(2-pyridyloxy))phenyl)-N-(4-(trifluoromethylthio)phenyl)formamide)

• Product Name: (4-(3-Chloro-5-(trifluoromethyl)(2-pyridyloxy))phenyl)-N-(4-(trifluoromethylthio)phenyl)formamide
• CAS No: 1024231-03-5
• MF: C₂₀H₁₁ClF₆N₂O₂S
• MW: 492.82196354866
• MDL: MFCD00245237
• CID: 5012177
• Update Time: 2025-07-18

(4-(3-Chloro-5-(trifluoromethyl)(2-pyridyloxy))phenyl)-N-(4-(trifluoromethylthio)phenyl)formamide Chemical and Physical Properties

Names and Identifiers

• (4-(3-CHLORO-5-(TRIFLUOROMETHYL)(2-PYRIDYLOXY))PHENYL)-N-(4-(TRIFLUOROMETHYLTHIO)PHENYL)FORMAMIDE
• 4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}-N-{4-[(trifluoromethyl)sulfanyl]phenyl}benzamide
• (4-(3-Chloro-5-(trifluoromethyl)(2-pyridyloxy))phenyl)-N-(4-(trifluoromethylthio)phenyl)formamide

• MDL： MFCD00245237
• Inchi： 1S/C20H11ClF6N2O2S/c21-16-9-12(19(22,23)24)10-28-18(16)31-14-5-1-11(2-6-14)17(30)29-13-3-7-15(8-4-13)32-20(25,26)27/h1-10H,(H,29,30)
• InChI Key： OPSFOIPFGRHPIW-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1OC1C=CC(=CC=1)C(NC1C=CC(=CC=1)SC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 622
• XLogP3: 6.8
• Topological Polar Surface Area: 76.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on (4-(3-Chloro-5-(trifluoromethyl)(2-pyridyloxy))phenyl)-N-(4-(trifluoromethylthio)phenyl)formamide

Introduction to (4-(3-Chloro-5-(trifluoromethyl)(2-pyridyloxy))phenyl)-N-(4-(trifluoromethylthio)phenyl)formamide (CAS No. 1024231-03-5)

(4-(3-Chloro-5-(trifluoromethyl)(2-pyridyloxy))phenyl)-N-(4-(trifluoromethylthio)phenyl)formamide (CAS No. 1024231-03-5) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique molecular structure, which includes a chloro and trifluoromethyl substituent, as well as a pyridyloxy and thio functional group. These features contribute to its distinctive pharmacological properties and make it a promising candidate for various biological studies.

The chemical structure of (4-(3-Chloro-5-(trifluoromethyl)(2-pyridyloxy))phenyl)-N-(4-(trifluoromethylthio)phenyl)formamide is particularly noteworthy for its complexity and the strategic placement of functional groups. The chloro substituent on the pyridine ring and the trifluoromethyl groups on both the phenyl rings play crucial roles in modulating the compound's reactivity and biological activity. The pyridyloxy group, known for its electron-withdrawing properties, further enhances the compound's stability and solubility, making it suitable for a wide range of applications in drug discovery and development.

Recent studies have highlighted the potential of (4-(3-Chloro-5-(trifluoromethyl)(2-pyridyloxy))phenyl)-N-(4-(trifluoromethylthio)phenyl)formamide in various therapeutic areas. One of the most promising applications is in the treatment of cancer. Research has shown that this compound exhibits potent antiproliferative activity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of key signaling pathways that are dysregulated in cancer cells, such as the PI3K/AKT/mTOR pathway.

In addition to its antiproliferative effects, (4-(3-Chloro-5-(trifluoromethyl)(2-pyridyloxy))phenyl)-N-(4-(trifluoromethylthio)phenyl)formamide has also been investigated for its potential as an anti-inflammatory agent. Studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a valuable candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of (4-(3-Chloro-5-(trifluoromethyl)(2-pyridyloxy))phenyl)-N-(4-(trifluoromethylthio)phenyl)formamide has been extensively studied to understand its behavior in biological systems. Preclinical data indicate that this compound has favorable oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. Furthermore, it has shown low toxicity in animal models, suggesting a favorable safety profile.

Clinical trials are currently underway to evaluate the safety and efficacy of (4-(3-Chloro-5-(trifluoromethyl)(2-pyridyloxy))phenyl)-N-(4-(trifluoromethylthio)phenyl)formamide in human subjects. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical development, with phase II trials expected to commence soon.

The synthesis of (4-(3-Chloro-5-(trifluoromethyl)(2-pyridyloxy))phenyl)-N-(4-(trifluoromethylthio)phenyl)formamide involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. Key steps include the formation of the pyridyloxy intermediate, followed by coupling with the chloro and trifluoromethyl substituted phenyl rings. The final step involves the introduction of the formamide group through an amide coupling reaction.

In conclusion, (4-(3-Chloro-5-(trifluoromethyl)(2-pyridyloxy))phenyl)-N-(4-(trifluoromethylthio)phenyl)formamide (CAS No. 1024231-03-5) is a highly promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of oncology and inflammation. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, this compound is poised to play a significant role in advancing medical treatments for various diseases.